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Compound of Interest

Compound Name: Bromochloromethane

Cat. No.: B122714

Proper management and disposal of bromochloromethane are critical for ensuring laboratory
safety and environmental protection. As a halogenated solvent, it is classified as a hazardous
waste and must be handled according to strict protocols. Adherence to these procedures
minimizes risks of exposure, which can cause skin, eye, and respiratory irritation, and prevents
environmental contamination.[1][2][3]

Immediate Safety and Handling
Before handling bromochloromethane, ensure all necessary safety measures are in place.

1. Engineering Controls:

« Always handle bromochloromethane inside a properly functioning and certified laboratory
chemical fume hood.[4]

o Ensure that an eyewash station and a safety shower are readily accessible.[2]
2. Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles with side shields or a full face shield.[1][5]

o Skin Protection: A lab coat is required.[6] Wear chemically resistant gloves, such as nitrile or
PVC. Always consult the glove manufacturer's compatibility chart for the specific chemical.[1]

[7]
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» Respiratory Protection: If working outside a fume hood is unavoidable, respiratory protection
may be required. This necessitates enroliment in a formal Respiratory Protection Program.[4]

[8]

Waste Collection and Segregation

Proper segregation and collection of bromochloromethane waste is a crucial step in the
disposal process. Halogenated solvents require separate waste streams from non-halogenated
waste to ensure proper treatment and to manage disposal costs effectively.[6][9]

Step 1: Select an Appropriate Waste Container
» Use a compatible container made of polyethylene or glass.[4][7]

o Crucially, do not use metal containers. Halogenated solvents can degrade to form acids,
which will corrode metal. Avoid aluminum, galvanized steel, brass, or copper containers.[1][4]

e The container must have a secure, tightly-sealing screw cap to prevent leaks and the escape
of vapors.[4][6]

Step 2: Label the Container

o A"Dangerous Waste" or "Hazardous Waste" label must be affixed to the container before
any waste is added.[4][9]

o The label must clearly identify the contents, for example: "Waste: Bromochloromethane"
and list all chemical constituents and their approximate percentages.[6][9]

Step 3: Segregate the Waste

o Halogenated vs. Non-Halogenated: Never mix bromochloromethane or other halogenated
solvents with non-halogenated solvent waste.[6][7]

e Incompatible Materials: Do not mix bromochloromethane waste with acids, bases, strong
oxidizing agents, or reactive metals such as aluminum, magnesium, or zinc.[2][4]

Waste Storage
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Collected waste must be stored safely in a designated Satellite Accumulation Area while
awaiting pickup.

» Location: Store containers in a cool, dry, and well-ventilated area, away from direct sunlight,
heat, or any sources of ignition.[2][4]

o Containment: Store the waste container within secondary containment, such as a
polypropylene tub, to contain any potential leaks.[4]

e Security: Keep containers in a secured area or one that is only accessible to authorized
personnel.[8][10]

o Condition: Ensure the container is kept tightly closed except when actively adding waste.[9]
Store it in an upright position.[1]

Disposal Procedures

Disposal of bromochloromethane is strictly regulated. It must never be disposed of down the
drain or through evaporation.[4]

Step 1: Requesting Pickup

o Once the waste container is approximately three-quarters full or is no longer being used,
arrange for its collection.[9]

o Submit a chemical waste collection request form to your institution's Environmental Health
and Safety (EHS) department or equivalent authority.[4][9]

Step 2: Final Disposal
e Your EHS department will transport the waste to a licensed waste disposal facility.[11]

 All disposal activities must comply with local, state, and federal regulations.[1][2]

Spill Management

In the event of a spill, immediate and appropriate action is required.
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e Minor Spills:
o Alert personnel in the immediate area.
o Wear appropriate PPE, including gloves and eye protection.[1]

o Contain the spill using an inert absorbent material like vermiculite, sand, or chemical spill
pillows.[5][12][13] Do not use combustible materials.[7]

o Carefully collect the absorbed material into a sealable container and label it as hazardous
waste.[7][12]

o Request a hazardous waste pickup from EHS.[9]
e Major Spills:
o Evacuate the area immediately and move upwind.[1]

o Alert your institution's emergency responders and the EHS department, providing the
location and nature of the hazard.[1][9]

o Restrict access to the spill area.[7]

Data Presentation: Properties and Exposure Limits

The following table summarizes key quantitative data for bromochloromethane.
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Property | Limit Value Reference

Occupational Exposure Limits

OSHA PEL (8-hr TWA) 200 ppm (1050 mg/m3) [2]
ACGIH TLV (8-hr TWA) 200 ppm [2]
NIOSH REL (TWA) 200 ppm (1050 mg/m3) [2]
NIOSH IDLH 2000 ppm 2]

Physical Properties

Density 1.991 g/cm3 [10][13]

Boiling Point 68 °C (154.4 °F) [13]

Environmental Data

Ozone Depletion Potential

0.12 [10]
(ODP)

Experimental Protocols & Workflows

The proper disposal of bromochloromethane follows a structured workflow designed to
ensure safety and compliance at every step, from initial handling to final disposal by a certified
facility.
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Caption: Workflow for the safe disposal of bromochloromethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122714?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

